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Compound of Interest

Compound Name: Benzeneseleninic anhydride

Cat. No.: B095557 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of benzeneseleninic anhydride, a

versatile reagent in modern organic synthesis. Tailored for researchers, scientists, and

professionals in drug development, this document details its chemical properties, molecular

structure, and significant applications, with a focus on experimental protocols and its role as a

powerful oxidizing agent.

Core Compound Identification
Benzeneseleninic anhydride is a commercially available organoselenium compound. Key

identifiers and properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b095557?utm_src=pdf-interest
https://www.benchchem.com/product/b095557?utm_src=pdf-body
https://www.benchchem.com/product/b095557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

CAS Number 17697-12-0 [1][2]

Molecular Formula C₁₂H₁₀O₃Se₂ [1][2]

Molecular Weight 360.13 g/mol [1][2]

Synonyms Phenylseleninic anhydride [1]

Appearance White to light beige powder

SMILES

C1=CC=C(C=C1)--INVALID-

LINK--O--INVALID-LINK--

C2=CC=CC=C2

[1]

Molecular Structure
Benzeneseleninic anhydride features two phenyl groups attached to selenium atoms, which

are bridged by an oxygen atom. Each selenium atom is also double-bonded to an oxygen

atom.

Synthesis and Purification
Benzeneseleninic anhydride can be synthesized through the oxidation of diphenyl diselenide

with ozone.[2]

Purification Method: Commercial benzeneseleninic anhydride may contain benzeneseleninic

acid due to moisture absorption. A common purification method involves heating the anhydride

in a vacuum at 120°C for 72 hours until the hydroxyl band is absent in the infrared spectrum.[3]

Applications in Organic Synthesis
Benzeneseleninic anhydride is a mild and efficient oxidizing agent for a variety of functional

group transformations, which are crucial in the synthesis of complex molecules and active

pharmaceutical ingredients.

Oxidation of Phenols to Ortho-Quinones
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Benzeneseleninic anhydride selectively oxidizes phenols to their corresponding ortho-

quinones.[4] This transformation is a key step in the synthesis of various natural products and

bioactive molecules.

Oxidation of Benzylic Hydrocarbons
The reagent effectively converts benzylic hydrocarbons into aldehydes or ketones, providing a

valuable tool for the synthesis of aromatic carbonyl compounds.[3]

Dehydrogenation of Hydrazines to Azo Compounds
Benzeneseleninic anhydride is utilized for the dehydrogenation of hydrazines, leading to the

formation of azo compounds.

Regeneration of Carbonyl Compounds
This anhydride can be employed for the mild regeneration of carbonyl groups from their

hydrazone, oxime, and semicarbazone derivatives.[4]

Experimental Protocols
While detailed, step-by-step laboratory procedures are best sourced from primary literature, the

following outlines the general conditions for key reactions.
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Biological Activity and Relevance in Drug
Development
While primarily recognized as a synthetic reagent, some sources suggest that

benzeneseleninic anhydride and related organoselenium compounds may possess biological

properties, including anti-infective, antimicrobial, and anticancer activities.[1] However, detailed

studies on its mechanism of action in biological systems or its direct involvement in specific cell

signaling pathways are not extensively documented in the reviewed literature. Its principal

contribution to drug development lies in its utility as a versatile oxidizing agent for the synthesis

of complex organic molecules.

Visualizing a Key Synthetic Transformation:
Benzylic Oxidation Workflow
The following diagram illustrates a generalized workflow for the oxidation of a benzylic alcohol

to the corresponding carbonyl compound using benzeneseleninic anhydride.
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Workflow for Benzylic Oxidation
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Caption: Generalized workflow for benzylic oxidation.

This diagram illustrates the logical flow from starting materials and reagents through the

reaction and purification steps to obtain the final oxidized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzeneseleninic anhydride | 17697-12-0 | FB149037 [biosynth.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b095557?utm_src=pdf-body-img
https://www.benchchem.com/product/b095557?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FB149037/17697-12-0-benzeneseleninic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Phenylseleninyl benzeneseleninate | C12H10O3Se2 | CID 87253 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. BENZENESELENINIC ANHYDRIDE | 17697-12-0 [chemicalbook.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Benzeneseleninic Anhydride: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095557#benzeneseleninic-anhydride-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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